Cas no 1185096-87-0 (3-4-(Trifluoromethyl)PhenoxyBenzylamine Hydrochloride)

• Product Name: 3-4-(Trifluoromethyl)PhenoxyBenzylamine Hydrochloride
• CAS No: 1185096-87-0
• MF: C₁₄H₁₃ClF₃NO
• MW: 303.70733332634
• MDL: MFCD03840101
• CID: 4576111
• Update Time: 2025-10-22

3-4-(Trifluoromethyl)PhenoxyBenzylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[4-(TRIFLUOROMETHYL)PHENOXY]BENZYLAMINE HCL
• (3-(4-(TRIFLUOROMETHYL)PHENOXY)PHENYL)METHANAMINE HYDROCHLORIDE
• 3-4-(Trifluoromethyl)PhenoxyBenzylamine Hydrochloride

• MDL： MFCD03840101
• Inchi： 1S/C14H12F3NO.ClH/c15-14(16,17)11-4-6-12(7-5-11)19-13-3-1-2-10(8-13)9-18;/h1-8H,9,18H2;1H
• InChI Key： URFDMOXXSRRAAE-UHFFFAOYSA-N
• SMILES： NCC1=CC=CC(OC2=CC=C(C(F)(F)F)C=C2)=C1.[H]Cl

Experimental Properties

• Color/Form: Solid

3-4-(Trifluoromethyl)PhenoxyBenzylamine Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 3-4-(Trifluoromethyl)PhenoxyBenzylamine Hydrochloride

Introduction to 3-4-(Trifluoromethyl)PhenoxyBenzylamine Hydrochloride (CAS No. 1185096-87-0)

3-4-(Trifluoromethyl)PhenoxyBenzylamine Hydrochloride, identified by the CAS number 1185096-87-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of amine derivatives, featuring a unique structural motif that includes a trifluoromethyl-substituted phenoxy group and a benzylamine moiety, both of which contribute to its distinct chemical and pharmacological properties.

The presence of the trifluoromethyl group in the phenoxy ring is a key feature that influences the compound's electronic and steric properties. Trifluoromethyl groups are known to enhance metabolic stability, lipophilicity, and binding affinity to biological targets, making them highly valuable in medicinal chemistry. The benzylamine component introduces an amine functionality that can participate in hydrogen bonding interactions, further modulating the compound's pharmacokinetic behavior.

3-4-(Trifluoromethyl)PhenoxyBenzylamine Hydrochloride has been extensively studied for its potential therapeutic applications. Recent research has highlighted its utility as a key intermediate in the synthesis of novel pharmaceutical agents. The hydrochloride salt form enhances the compound's solubility and stability, making it more suitable for further biochemical and pharmacological investigations.

In the realm of drug discovery, this compound has been explored for its interactions with various biological targets. Studies have demonstrated its binding affinity to certain enzymes and receptors, suggesting potential applications in treating inflammatory disorders, neurological conditions, and other diseases. The trifluoromethyl group's electron-withdrawing nature may enhance the compound's ability to interact with these targets by modulating electronic distributions at key binding sites.

The benzylamine moiety is particularly noteworthy for its ability to form stable complexes with biological molecules. This feature has been leveraged in the development of targeted therapies where precise molecular interactions are crucial. Researchers have also investigated derivatives of this compound, modifying the substituents on the phenoxy ring or benzylamine group to optimize pharmacological activity.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 3-4-(Trifluoromethyl)PhenoxyBenzylamine Hydrochloride. These methods allow researchers to predict binding affinities and metabolic stability with high accuracy, accelerating the drug discovery process. The integration of machine learning algorithms has further refined these predictions, making it possible to identify lead compounds with improved efficacy and reduced toxicity.

The hydrochloride salt form of this compound offers several advantages in experimental settings. Its enhanced solubility facilitates easy dissolution in aqueous solutions, which is critical for in vitro assays and animal studies. Additionally, the salt form provides better shelf-life stability compared to free bases, ensuring consistent performance in research applications.

Current research is also exploring synthetic pathways to improve the scalability of producing 3-4-(Trifluoromethyl)PhenoxyBenzylamine Hydrochloride. Green chemistry principles have been applied to develop more sustainable synthetic routes, reducing waste generation and minimizing hazardous byproducts. These efforts align with global initiatives to promote environmentally responsible pharmaceutical manufacturing.

The pharmacokinetic profile of this compound is another area of active investigation. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) properties to understand how it behaves within biological systems. This information is crucial for optimizing dosing regimens and predicting potential side effects.

In conclusion, 3-4-(Trifluoromethyl)PhenoxyBenzylamine Hydrochloride (CAS No. 1185096-87-0) represents a promising candidate for further pharmaceutical development. Its unique structural features, combined with recent advancements in drug discovery technologies, position it as a valuable tool for researchers exploring novel therapeutic interventions. As scientific understanding continues to evolve, this compound is likely to play an increasingly significant role in addressing unmet medical needs.